Cas no 2138250-79-8 (Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 2138250-79-8
• MF: C₁₈H₂₄ClNO₃
• MW: 337.841064453125
• CID: 5294293
• Update Time: 2025-10-31

Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H24ClNO3/c1-14(19)12-16(21)10-11-20(17(22)23-18(2,3)4)13-15-8-6-5-7-9-15/h5-9H,1,10-13H2,2-4H3
• InChI Key： KAVWFKXDURLARI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(=O)CC(Cl)=C)CC1=CC=CC=C1

Additional information on Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138250-79-8)

The compound Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2138250-79-8) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a carbamate group, a chlorohexenone moiety, and a tert-butyl ester functionality. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for highly functionalized carbamates has surged due to their versatility in drug discovery and material science. Researchers are increasingly exploring compounds like CAS 2138250-79-8 for their potential applications in enzyme inhibition and targeted drug delivery. The phenylmethyl (benzyl) group in its structure is particularly noteworthy, as it often enhances lipophilicity and binding affinity to biological targets.

The synthesis of Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including N-alkylation and esterification processes. Its 5-chloro-3-oxo-5-hexen-1-yl segment introduces reactivity that can be leveraged for further derivatization, making it a valuable intermediate in medicinal chemistry. This aligns with the growing trend of fragment-based drug design, where modular building blocks are used to optimize molecular properties.

From an analytical perspective, CAS 2138250-79-8 can be characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are critical for ensuring the compound's integrity, especially when used in high-throughput screening platforms. The tert-butyl ester group also offers stability under various conditions, a feature highly valued in prodrug development strategies.

Environmental and safety considerations for this compound are aligned with standard laboratory practices for non-hazardous intermediates. Its molecular weight (calculated at approximately 337.8 g/mol) and moderate polarity suggest compatibility with common organic solvents, facilitating its use in green chemistry applications. This resonates with the industry's shift toward sustainable synthetic methodologies, a topic frequently searched in academic and industrial forums.

In the context of AI-driven drug discovery, compounds like Carbamic acid, N-(5-chloro-3-oxo-5-hexen-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester are increasingly cataloged in digital chemical libraries. Their structural fingerprints are analyzed by machine learning algorithms to predict bioactivity or ADMET properties—a hot topic in cheminformatics discussions. The presence of both electron-withdrawing (chloro, oxo) and electron-donating (benzyl) groups in its structure makes it a compelling case study for computational chemistry models.

Future research directions for this compound may include exploring its catalytic applications or its role in metal-organic frameworks (MOFs). The α,β-unsaturated carbonyl segment in its 3-oxo-5-hexenyl chain could participate in Michael addition reactions, opening avenues for polymer chemistry or bioconjugation techniques. Such interdisciplinary potential ensures that CAS 2138250-79-8 remains relevant in evolving scientific landscapes.